![molecular formula C11H11ClN4O B2925720 2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide CAS No. 2411253-01-3](/img/structure/B2925720.png)
2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide
Overview
Description
2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body, leading to changes in cellular signaling and metabolism.
Biochemical and Physiological Effects:
2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide has been shown to have a variety of biochemical and physiological effects. These include changes in gene expression, alterations in neurotransmitter release and uptake, and changes in cellular metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide in lab experiments is its ability to selectively target certain enzymes and receptors. This allows researchers to study specific cellular pathways and processes in greater detail. However, there are also limitations to using this compound, including potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research involving 2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide. These include further studies of its mechanism of action, exploration of its potential therapeutic applications, and development of new compounds based on its structure and properties. Additionally, there is a need for continued research into the safety and toxicity of this compound, particularly in the context of potential clinical applications.
Synthesis Methods
The synthesis of 2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide is typically achieved through a multi-step process involving the reaction of various reagents. This process has been well-documented in the scientific literature, and there are several reliable methods for synthesizing this compound.
Scientific Research Applications
2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide has been used extensively in scientific research for a variety of purposes. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in fields such as pharmacology, biochemistry, and neuroscience.
properties
IUPAC Name |
2-chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4O/c12-6-10(17)13-7-9-14-11(16-15-9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,17)(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCHYGGIBGBPJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=N2)CNC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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